4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-2-(methylcarbamoyl)pyridine 1-oxide

• IUPAC Name: 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methyl-1-oxidopyridin-1-ium-2-carboxamide
• InChI: InChI=1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)
• InChI Key: NUCXNEKIESREQY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=[N+](C=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F)[O-]
• Molecular Formula: C21H15ClF4N4O4
• Molecular Weight: 498.8 g/mol
• CAS No.: 835621-11-9

Description

Regorafenib N-oxide is a metabolite of Regorafenib, an orally-administered multi-kinase inhibitor used in the treatment of various cancers, including metastatic colorectal cancer, gastrointestinal stromal tumors, and hepatocellular carcinoma . Regorafenib N-oxide retains similar pharmacological activity to its parent compound, Regorafenib .

Scientific Research Applications

Regorafenib N-oxide has significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. It is used to study the mechanisms of kinase inhibition and the development of cancer therapies . Additionally, it is involved in research on drug metabolism and pharmacokinetics .

Safety and Hazards

The compound has been labeled with the GHS08 and GHS09 pictograms, indicating that it may cause damage to health and is harmful to the environment. The hazard statements associated with this compound are H360, H362, H372, and H410.

Future Directions

While the specific future directions for this compound are not mentioned, compounds with similar structures have been used in the development of new pharmaceuticals and agrochemicals. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Regorafenib involves multiple steps, including O-alkylation, nitration, and reduction reactions to prepare key intermediates . The process is optimized to avoid the use of column chromatography, reduce reaction requirements, and increase overall yield and purity .

Industrial Production Methods: Industrial production of Regorafenib focuses on optimizing the synthesis route to ensure high yield and purity while minimizing costs and environmental impact . The process involves the use of specific reagents and conditions to achieve the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions: Regorafenib N-oxide undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are essential for its metabolism and pharmacological activity.

Common Reagents and Conditions: Common reagents used in the synthesis and reactions of Regorafenib N-oxide include oxidizing agents, reducing agents, and various solvents . The conditions for these reactions are carefully controlled to ensure the desired outcomes.

Major Products Formed: The major products formed from the reactions of Regorafenib N-oxide include its metabolites, such as M-2 (N-oxide) and M-5 (N-oxide and N-desmethyl), which retain similar pharmacological activity to the parent compound .

Mechanism of Action

Regorafenib N-oxide exerts its effects by inhibiting multiple membrane-bound and intracellular kinases involved in normal cellular functions and pathological processes such as oncogenesis, tumor angiogenesis, and maintenance of the tumor microenvironment . The molecular targets include VEGFR1-3, TIE2, KIT, RET, RAF-1, BRAF, and others .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to Regorafenib N-oxide include Sorafenib, another multi-kinase inhibitor used in cancer treatment . Both compounds share structural similarities and target similar kinases, but Regorafenib N-oxide has distinct biochemical properties due to the addition of a fluorine atom .

Uniqueness: Regorafenib N-oxide is unique in its ability to inhibit a broad spectrum of kinases, making it a versatile compound in cancer therapy . Its distinct pharmacological profile and high binding affinity to plasma proteins contribute to its effectiveness .